(2R,3R)-3-Amino-4,4,4-trifluorobutan-2-ol

• IUPAC Name: (2R,3R)-3-amino-4,4,4-trifluorobutan-2-ol
• InChI: InChI=1S/C4H8F3NO/c1-2(9)3(8)4(5,6)7/h2-3,9H,8H2,1H3/t2-,3-/m1/s1
• InChI Key: MAINWOGXJHYRLE-PWNYCUMCSA-N
• Canonical SMILES: CC(C(C(F)(F)F)N)O
• Isomeric SMILES: C[C@H]([C@H](C(F)(F)F)N)O
• Molecular Formula: C4H8F3NO
• Molecular Weight: 143.11 g/mol
• CAS RN: 2162986-83-4

Description

(2R,3R)-3-Amino-4,4,4-trifluorobutan-2-ol, also known as AFBO, is a chiral fluorinated alcohol that has been widely used in scientific research due to its unique chemical and biological properties. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and potential applications in different fields have been extensively studied.

Scientific Research Applications

Synthesis and Structural Characterization

• The stereoselective syntheses of fluorinated amino acids, including (2S,3S)-4,4,4-trifluorovaline and (2S,4S)-5,5,5-trifluoroleucine, have been achieved starting from 4,4,4-trifluoro-3-methylbutanoic acid. These processes involve conversions to chiral oxazolines, oxidative rearrangements, and face-selective hydrogenations, highlighting the synthetic versatility of fluorinated amino acid precursors (Pigza, Quach, & Molinski, 2009).
• The synthesis of oligomers containing residues of trans-(4S,5R)-4-carboxybenzyl 5-methyl oxazolidin-2-ones showcases the application of fluorinated amino acids in creating new classes of foldamers, which are oligomers that fold into well-defined 3D structures. This research opens pathways to novel materials with specific structural and functional properties (Lucarini & Tomasini, 2001).

Medicinal Chemistry Applications

• Fluorinated amino acids, such as (2S,4R)- and (2S,4S)-perfluoro-tert-butyl 4-hydroxyproline, have been synthesized and incorporated into peptides. These compounds exhibit distinct conformational preferences, making them valuable for sensitive applications in 19F NMR, a technique used in the structural analysis of peptides and proteins. This illustrates the role of fluorinated amino acids in enhancing the tools available for medicinal chemistry research (Tressler & Zondlo, 2014).
• The asymmetric synthesis of enantiomerically pure derivatives of 2-amino-4,4,4-trifluorobutanoic acid demonstrates the demand for such compounds as bioisosteres of leucine in drug design. The disclosed method highlights the importance of fluorinated amino acids in the development of new pharmaceuticals and the exploration of their biological activities (Han et al., 2019).